5,7-diamino[1,2,5]oxadiazolo[3,4-b]pyridine-6-carbonitrile
Overview
Description
5,7-diamino[1,2,5]oxadiazolo[3,4-b]pyridine-6-carbonitrile is a useful research compound. Its molecular formula is C6H4N6O and its molecular weight is 176.14 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 176.04465877 g/mol and the complexity rating of the compound is 249. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Protein Kinase Inhibitors
5,7-diamino[1,2,5]oxadiazolo[3,4-b]pyridine-6-carbonitrile derivatives have been synthesized and evaluated for their potential as protein kinase inhibitors. These compounds show promising results in inhibiting various disease-relevant protein kinases, making them potential candidates for drug development in treating diseases like Alzheimer's (Chioua et al., 2009).
Neurotropic Properties
Research has also been conducted on the neurotropic activities of diamino derivatives of pyrano[3,4-c]pyridines. These compounds have been found to possess neurotropic properties, suggesting potential applications in neurology and psychiatry (Paronikyan et al., 2016).
Synthesis of Novel Compounds
A study has been focused on the synthesis of new 5-aryl-5H-imidazo[4,5-b][1,2,5]oxadiazolo[3,4-e]pyrazines. These compounds were synthesized using this compound as a starting material, exploring its potential in the development of new chemical entities (Kvashnin et al., 2018).
Corrosion Inhibition
Another study investigates the use of pyrazolo pyridine derivatives, related to this compound, as corrosion inhibitors. These compounds have shown effectiveness in protecting metals like copper from corrosion in acidic environments, indicating their potential application in industrial corrosion prevention (Sudheer & Quraishi, 2015).
Energetic Material Synthesis
Research has also been conducted on the synthesis of high-energy-density compounds using derivatives of this compound. These compounds demonstrate potential as high-performance energetic materials, surpassing conventional explosives in certain properties (Gao et al., 2021).
Properties
IUPAC Name |
5,7-diamino-[1,2,5]oxadiazolo[3,4-b]pyridine-6-carbonitrile | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4N6O/c7-1-2-3(8)4-6(10-5(2)9)12-13-11-4/h8H2,(H2,9,10,12) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNPUBFWBAFKWBY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(#N)C1=C(C2=NON=C2N=C1N)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4N6O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
176.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.